Cas no 2751-83-9 (1H-Benzimidazole, 2-(4-chlorophenyl)-1-[(4-chlorophenyl)methyl]-)

• Product Name: 1H-Benzimidazole, 2-(4-chlorophenyl)-1-[(4-chlorophenyl)methyl]-
• CAS No: 2751-83-9
• MF: C₂₀H₁₄Cl₂N₂
• MW: 353.244562625885
• CID: 1432049
• PubChem ID: 5194054
• Update Time: 2025-04-20

1H-Benzimidazole, 2-(4-chlorophenyl)-1-[(4-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-(4-chlorophenyl)-1-[(4-chlorophenyl)methyl]-
• 2-(4-chlorophenyl)-1-[(4-chlorophenyl)methyl]benzimidazole
• 1-(4-chlorobenzyl)-2-(4-chlorophenyl)-1H-benzimidazole
• 2751-83-9
• 1-(4-chlorobenzyl)-2-(4-chlorophenyl)-1H-1,3-benzimidazole
• STK043997
• AKOS001174330
• 2-(4-Chlorophenyl)-1-[(4-chlorophenyl)methyl]-1H-benzimidazole
• Z57206714
• BDBM106761
• 1-(4-chlorobenzyl)-2-(4-chlorophenyl)-1h-benzo[d]imidazole
• DTXSID60409353

• Inchi： 1S/C20H14Cl2N2/c21-16-9-5-14(6-10-16)13-24-19-4-2-1-3-18(19)23-20(24)15-7-11-17(22)12-8-15/h1-12H,13H2
• InChI Key： JXZJOJLNOREGJE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(C2C=CC(=CC=2)Cl)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 352.05362
• Monoisotopic Mass: 352.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82